ethyl 1-(trichloroacetyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2,2,2-trichloroacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C10H14Cl3NO3/c1-2-17-8(15)7-3-5-14(6-4-7)9(16)10(11,12)13/h7H,2-6H2,1H3
• InChI Key: SIPGAIDTJLMEKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C(Cl)(Cl)Cl
• Molecular Formula: C10H14Cl3NO3
• Molecular Weight: 302.6 g/mol

Description

Ethyl 1-(trichloroacetyl)-4-piperidinecarboxylate, commonly known as ETPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. ETPC is a piperidinecarboxylate ester that is synthesized through a series of chemical reactions, and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

ETPC has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, ETPC has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In biochemistry, ETPC has been used as a reagent for the synthesis of peptides and other biomolecules. In neuroscience, ETPC has been studied for its effects on neurotransmitter release and synaptic plasticity.

Mechanism of Action

The mechanism of action of ETPC is not fully understood, but it is believed to involve the inhibition of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, ETPC increases the levels of acetylcholine in the brain, which can enhance cognitive function and memory. ETPC has also been shown to modulate the release of other neurotransmitters, such as dopamine and serotonin, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
ETPC has been shown to have a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, modulation of neurotransmitter release, and enhancement of cognitive function and memory. ETPC has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects for diseases such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

ETPC has several advantages for lab experiments, including its high purity and stability, as well as its ability to selectively inhibit acetylcholinesterase without affecting other enzymes or neurotransmitters. However, ETPC also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations. Careful control of ETPC concentration and exposure time is necessary to avoid unwanted side effects in lab experiments.

Future Directions

There are several future directions for research on ETPC, including the development of more efficient synthesis methods, the investigation of its potential therapeutic effects for various diseases, and the elucidation of its mechanism of action at the molecular level. Other potential areas of research include the development of ETPC-based probes for imaging and diagnosis, and the exploration of its potential applications in agriculture and environmental science.
Conclusion:
In conclusion, ETPC is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis of ETPC is a multi-step process that requires careful control of reaction conditions and purification steps to ensure high yields and purity of the final product. ETPC has been studied for its potential applications in medicinal chemistry, biochemistry, and neuroscience, and has been shown to have a range of biochemical and physiological effects. While ETPC has several advantages for lab experiments, careful control of concentration and exposure time is necessary to avoid unwanted side effects. There are several future directions for research on ETPC, including the development of more efficient synthesis methods and the investigation of its potential therapeutic effects for various diseases.

Synthesis Methods

ETPC is synthesized through a series of chemical reactions, starting with the reaction of trichloroacetic acid with piperidine to form trichloroacetyl piperidine. This intermediate compound is then reacted with ethyl chloroformate to form ETPC. The synthesis of ETPC is a multi-step process that requires careful control of reaction conditions and purification steps to ensure high yields and purity of the final product.